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Compound of Interest

Compound Name: COX-2 Inhibitor 11
CAS No.: 181696-33-3
Cat. No.: B1254203
Get Quote
. J

Abstract & Core Mechanism

This guide details the protocol for utilizing COX-2 Inhibitor Il (Chemical Name: 4-[5-
(difluoromethyl)-3-phenyl-4-isoxazolyl]benzenesulfonamide; also known as SC-791) to
suppress angiogenesis in endothelial cell models. Unlike first-generation inhibitors (e.g., NS-
398), COX-2 Inhibitor Il is a hyper-potent, highly selective isoxazolyl-benzenesulfonamide with
an IC50 of 4 nM for COX-2, exhibiting >20,000-fold selectivity over COX-1.

Mechanistic Rationale

Angiogenesis is driven by the VEGF signaling axis, which is upregulated by Cyclooxygenase-2
(COX-2) derived Prostaglandin E2 (PGE?2).[1] PGE2 binds to EP receptors (specifically
EP2/EP4) on endothelial cells, transactivating EGFR and stabilizing HIF-1

, Which triggers VEGF transcription.

e The Intervention: COX-2 Inhibitor Il blocks the conversion of Arachidonic Acid to
PGH2/PGE2.
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e The Outcome: Reduced VEGF secretion, inhibition of endothelial cell migration, and
disruption of capillary tube formation.

Signaling Pathway Diagram

The following diagram illustrates the specific blockade point of COX-2 Inhibitor Il within the
angiogenic signaling cascade.
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Figure 1: Mechanism of Action. SC-791 selectively blocks COX-2, preventing the PGE2-
mediated upregulation of VEGF necessary for angiogenesis.

Chemical Properties & Handling

Identity: COX-2 Inhibitor Il (SC-791) CAS No: 181696-33-3 Molecular Weight: 350.3 g/mol

Property Specification Critical Handling Note

Insoluble in water. Do not pre-
Solubility DMSO (25 mg/mL) dilute in agueous media before
adding to cells.

Dissolve 3.5 mg in 1 mL
Stock Prep 10 mM in DMSO DMSO. Aliquot into dark vials
(light sensitive).

] Stable for >6 months. Avoid
Storage -20°C (Desiccated)
freeze-thaw cycles.

Warning: This is ~1000x more
Potency IC50 =4 nM (COX-2) potent than NS-398. Adjust
dosing accordingly.

Experimental Protocols
Protocol A: HUVEC Tube Formation Assay

This assay measures the ability of COX-2 Inhibitor Il to disrupt the formation of capillary-like

structures on a basement membrane matrix (Matrigel).

1. Preparation (Day 0)
e Cells: Use HUVECs (Human Umbilical Vein Endothelial Cells) at passage 2-5.

» Starvation: Serum-starve cells in Endothelial Basal Medium (EBM) + 0.5% FBS for 6-12
hours prior to the assay to synchronize the cell cycle and sensitize them to VEGF.

2. Coating (Day 1)
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e Thaw Growth Factor Reduced (GFR) Matrigel overnight at 4°C on ice.
e Using pre-chilled pipette tips, add 50 pL of Matrigel per well of a 96-well plate.

e Incubate at 37°C for 30 minutes to polymerize.

3. Treatment & Seeding

Prepare treatment media in EBM + 2% FBS. Due to the high potency of SC-791, a log-scale
dose response is recommended.

Group Composition Purpose
Negative Control EBM + 0.1% DMSO Baseline tube formation (low)
N VEGF (20 ng/mL) + 0.1% _ _
Positive Control Maximal tube formation
DMSO
_ VEGF (20 ng/mL) + SC-791 (1 o
Experimental Low dose inhibition
nM)
) VEGF (20 ng/mL) + SC-791 o
Experimental Near IC50 inhibition
(10 nMm)
] VEGF (20 ng/mL) + SC-791 ] S
Experimental Maximal selective inhibition
(200 n)
) VEGF (20 ng/mL) + SC-791 (1 .
Experimental M) Supra-maximal dose
H

o Cell Density: Resuspend HUVECSs at

cells/mL.

e Seeding: Add 100 pL of cell suspension containing the specific treatment to the Matrigel-
coated wells (

cells/well).

e Incubation: Incubate at 37°C, 5% CO2 for 6 to 18 hours. (Check at 6h as tubes can collapse
if left too long).
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4. Data Acquisition & Analysis

e Imaging: Capture 3 non-overlapping fields per well using a phase-contrast microscope (4x or
10x objective).

¢ Quantification: Use ImageJ (Angiogenesis Analyzer plugin) to quantify:
o Total Tube Length
o Number of Junctions (Branch points)

o Number of Meshes (Closed loops)

Protocol B: Endothelial Migration (Scratch Wound
Assay)

COX-2 inhibition significantly impairs endothelial cell motility.

Workflow Diagram
Seed HUVECs » | Serum Starve » | Create Scratch - Wash PBS Add SC-791 Image t=0h
(Confluent Monolayer) ™1 (Overnight) "1 (P200 Tip) "1 (Remove Debris) + VEGF g < -12-24n

Click to download full resolution via product page

Figure 2: Scratch Assay Workflow. Critical step: Ensure monolayer is 100% confluent before
scratching.

Methodology

e Seeding: Plate HUVECs in a 24-well plate. Grow to 100% confluence.
e Wounding: Scrape the monolayer in a straight line using a sterile P200 pipette tip.
e Washing: Gently wash twice with PBS to remove detached cells.

o Treatment: Add media containing 100 nM SC-791 (or vehicle) +/- VEGF (20 ng/mL).
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o Note: Use a low serum concentration (e.g., 1% FBS) during migration to minimize

proliferation effects confounding the migration data.

e Analysis: Measure the "Wound Closure %" =

Troubleshooting & Validation
Self-Validating the Protocol (Controls)

To ensure the observed effects are due to COX-2 inhibition and not toxicity:

 Viability Check: Run an MTT or CCK-8 assay in parallel with the same doses (1 nM - 1 uM).

SC-791 should not be cytotoxic at these concentrations. If cells die, the inhibition of

angiogenesis is an artifact of toxicity.

o COX-1 Selectivity Control: If possible, include a specific COX-1 inhibitor (e.g., SC-560) as a

negative control. Angiogenesis should be largely unaffected by COX-1 inhibition in this

model.

Common Pijtfalls

Issue

Probable Cause

Solution

No Tube Formation in Controls

Matrigel expired or not handled

onice.

Keep Matrigel <4°C until
plating. Use "Growth Factor
Reduced" Matrigel for clearer

inhibitor effects.

Cell Clumping

Passages too high (>P86).

Use HUVECs < Passage 5.

Precipitation

Inhibitor added to aqueous

media too fast.

Dilute stock in DMSO first,
then add to media while
vortexing. Final DMSO < 0.1%.

No Inhibition Observed

Dose too low for cell density.

SC-791 is potent (nM), but
high cell density or high serum
(FBS >5%) can mask effects.
Reduce FBS to 0.5-2%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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